1-Bromo-3,7,9-trimethyldeca-2,6-diene

• CAS No.: 51079-40-4
• Molecular Formula: C13H23Br
• Molecular Weight: 259.23 g/mol
• IUPAC Name: 1-bromo-3,7,9-trimethyldeca-2,6-diene
• InChI: InChI=1S/C13H23Br/c1-11(2)10-13(4)7-5-6-12(3)8-9-14/h7-8,11H,5-6,9-10H2,1-4H3
• InChI Key: PTXBNQOKMQYOCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=CCCC(=CCBr)C)C

Description

1-Bromo-3,7,9-trimethyldeca-2,6-diene is a useful research compound. Its molecular formula is C13H23Br and its molecular weight is 259.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

19.8 g. of 3,7,9-trimethyl-1,6-decadien-3-ol, 100 ml. of hexane and 1 ml. of pyridine and cooled to -15° C. and treated dropwise over a period of 1.5 hours with a solution of 4 ml. of phosphorus tribromide in 50 ml. of hexane while maintaining the temperature between -15° and -10° C. The mixture is stirred for a further 90 minutes while slowly warming to room temperature. For the working-up, the mixture is poured on to 50 ml. of ice-water, the organic phase is separated and washed once with 20 ml. of 10% soda solution, once with 50 ml. of semi-saturated aqueous sodium chloride solution and once with 50 ml. saturated sodium chloride solution, dried over sodium sulphate and evaporated under reduced pressure. There is obtained 1-bromo-3,7,9-trimethyl-2,6-decadiene.

Synthesis routes and methods II

Procedure details

Following the procedure of Example 9, 3,7,9-trimethyl-1,6-decadien-3-ol and phosphorus tribromide are reacted to form 1-bromo-3,7,9-trimethyl-2,6-decadiene.